N-(6-((2-((5-ethyl-1,3,4-thiadiazol-2-yl)amino)-2-oxoethyl)thio)pyridazin-3-yl)thiophene-2-carboxamide

• IUPAC Name: N-[6-[2-[(5-ethyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanylpyridazin-3-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C15H14N6O2S3/c1-2-12-19-21-15(26-12)17-11(22)8-25-13-6-5-10(18-20-13)16-14(23)9-4-3-7-24-9/h3-7H,2,8H2,1H3,(H,16,18,23)(H,17,21,22)
• InChI Key: WKSQJMSUUSHBNA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NC(=O)CSC2=NN=C(C=C2)NC(=O)C3=CC=CS3
• Molecular Formula: C15H14N6O2S3
• Molecular Weight: 406.5 g/mol
• CAS No.: 1021062-01-0

Description

N-(6-((2-((5-ethyl-1,3,4-thiadiazol-2-yl)amino)-2-oxoethyl)thio)pyridazin-3-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C15H14N6O2S3 and its molecular weight is 406.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

The compound of interest is structurally related to various synthetic routes and biological activities explored in the research domain. A significant focus has been on the synthesis of hybrid molecules incorporating thiadiazole and related moieties, showcasing their potential in medicinal chemistry. For example, molecules containing 1,3,4-thiadiazole nuclei have been synthesized, demonstrating antimicrobial, antilipase, and antiurease activities, indicating the compound's relevance in developing new therapeutic agents (Başoğlu, Ulker, Alpay‐Karaoglu, & Demirbas, 2013).

Potential Antimicrobial and Anticancer Applications

Studies have highlighted the antimicrobial properties of related compounds, particularly those incorporating the thiadiazole ring. These compounds have been evaluated against various microorganisms, suggesting their potential as antimicrobial agents. Moreover, some derivatives have shown promising anticancer activities, highlighting the therapeutic potential of such compounds in treating various cancers (El-Mariah, Hosny, & Deeb, 2006).

Molluscicidal and Insecticidal Properties

Research into thiazolo[5,4-d]pyrimidines, closely related to the compound , has uncovered molluscicidal properties, offering a potential avenue for controlling schistosomiasis by targeting the snail hosts. Additionally, the synthesis of novel heterocycles incorporating a thiadiazole moiety has been assessed for insecticidal activity against pests like the cotton leafworm, indicating the compound's relevance in agricultural applications (El-bayouki & Basyouni, 1988).

Mechanism of Action

Target of Action

It’s worth noting that thiadiazole-containing compounds are known to interact strongly with biological targets due to their mesoionic character .

Mode of Action

Thiadiazole derivatives have been found to exert a broad spectrum of biological activities . They can cross cellular membranes due to their mesoionic nature, which allows them to interact strongly with biological targets .

Pharmacokinetics

Due to the mesoionic nature of thiadiazoles, these compounds are able to cross cellular membranes . Their relatively good liposolubility is most likely attributed to the presence of the sulfur atom .

Result of Action

Numerous thiadiazole derivatives have been found to display anticancer activities in various in vitro and in vivo models .

Action Environment

It’s known that the efficacy of thiadiazole derivatives can be influenced by the substituent on the compounds .